An In-depth Technical Guide to Lead(II) Arsenite: Formula, Structure, and Toxicological Profile
An In-depth Technical Guide to Lead(II) Arsenite: Formula, Structure, and Toxicological Profile
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of lead(II) arsenite, a highly toxic inorganic compound. While its use as a pesticide has been discontinued due to significant health and environmental risks, understanding its chemical properties and biological interactions remains crucial for toxicological research and environmental remediation. This document details the compound's chemical formula, structure, physical properties, and the molecular mechanisms underlying its toxicity.
Chemical Identity and Properties
Lead(II) arsenite, also known as lead metaarsenite, is identified by the CAS Registry Number 10031-13-7.[1] Its chemical formula is Pb(AsO₂)₂ , which corresponds to a molecular formula of As₂O₄Pb.[1] The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is lead(2+);oxoarsinite.[1] It is a white, powdered solid that is insoluble in water but will dissolve in dilute nitric acid.[1]
Quantitative Data Summary
The key physicochemical properties of lead(II) arsenite are summarized in the table below for easy reference.
| Property | Value | Reference(s) |
| Chemical Formula | Pb(AsO₂)₂ | [1] |
| Molecular Formula | As₂O₄Pb | [1] |
| IUPAC Name | lead(2+);oxoarsinite | [1] |
| CAS Number | 10031-13-7 | [1] |
| Molecular Weight | ~421.0 g/mol | [1] |
| Physical Description | White powder | [1] |
| Density | 5.85 g/cm³ | [1] |
| Solubility | Insoluble in water; Soluble in dilute HNO₃ | [1] |
| Reactive Group | Salts, Basic | [1] |
Chemical Structure
A definitive, publicly available crystal structure refinement for pure lead(II) metaarsenite (Pb(AsO₂)₂) is not readily found in the current literature. Conformer generation for 3D structure visualization is disallowed due to the presence of an unsupported element (arsenic) in standard modeling software.[1]
However, structural insights can be gleaned from related lead arsenite compounds. Research on lead chloride arsenites, such as Pb(AsO₂)Cl and Pb₂(AsO₂)₃Cl , reveals that the arsenite (As³⁺) ion typically forms a trigonal pyramid (AsO₃).[2] These pyramids can link through common oxygen atoms to form extended single chains of [AsO₂]⁻ anions.[2] In these structures, the lead(II) ions coordinate with both the oxygen atoms of the arsenite chains and the chloride ions, creating a complex three-dimensional framework.[2] It is plausible that the structure of pure lead(II) arsenite also features these pyramidal AsO₃ units linked into chains or other arrangements, with lead(II) ions providing the cationic framework. The stereochemically active 6s² lone pair of electrons on the Pb²⁺ ion likely introduces distortions in its coordination polyhedra, a common feature in the solid-state chemistry of lead(II) compounds.[3][4]
Experimental Protocols
Synthesis of Lead(II) Arsenite
A detailed, step-by-step experimental protocol for the synthesis of pure lead(II) arsenite is not well-documented in modern scientific literature, largely due to its extreme toxicity and lack of current application. However, a generalized synthesis can be proposed based on standard inorganic precipitation reactions used for similar insoluble salts, such as lead arsenate.[5][6] The process would involve the reaction of a soluble lead(II) salt with a soluble arsenite salt in an aqueous solution.
The logical workflow for such a synthesis is outlined below. Note: This procedure is a hypothetical workflow for illustrative purposes and must not be attempted without a thorough risk assessment and appropriate safety controls in a certified laboratory environment due to the high toxicity of the reactants and product.
Toxicological Profile and Signaling Pathways
The severe toxicity of lead(II) arsenite stems from the combined effects of both lead (Pb²⁺) and arsenite (AsO₂⁻) ions, which disrupt multiple fundamental cellular processes. The primary mechanisms include the induction of oxidative stress and interference with critical enzymatic functions.[7][8][9]
The lead cation (Pb²⁺) is known to mimic other divalent cations, particularly calcium (Ca²⁺) and zinc (Zn²⁺).[10][11] This ionic mimicry allows lead to interfere with calcium-dependent signaling pathways, disrupt neurotransmitter release, and inhibit key enzymes.[10][11] A major target of lead is the enzyme δ-aminolevulinic acid dehydratase (ALAD) in the heme synthesis pathway.[7] Inhibition of ALAD leads to a buildup of the neurotoxin aminolevulinic acid and contributes to anemia.[7] Lead also inactivates the antioxidant glutathione (GSH) by binding to its sulfhydryl groups, thereby increasing cellular susceptibility to oxidative damage from reactive oxygen species (ROS).[11]
Arsenic and its metabolites disrupt cellular energy production.[1] At the level of the citric acid cycle, arsenic inhibits pyruvate dehydrogenase. It can also uncouple oxidative phosphorylation by competing with phosphate, which inhibits ATP synthesis and mitochondrial respiration.[1] This leads to a rapid depletion of cellular energy and an increase in oxidative stress.
The combined toxicological actions of lead and arsenite are visualized in the pathway diagram below.
References
- 1. Lead arsenite | Pb(AsO2)2 | CID 197119 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. The single chain arsenites Pb(AsO2)Cl and Pb2(AsO2)3Cl. Preparation and structure investigation | Semantic Scholar [semanticscholar.org]
- 3. researchgate.net [researchgate.net]
- 4. bearworks.missouristate.edu [bearworks.missouristate.edu]
- 5. US1398267A - Preparation of lead arsenate - Google Patents [patents.google.com]
- 6. electronicsandbooks.com [electronicsandbooks.com]
- 7. Toxic Mechanisms of Five Heavy Metals: Mercury, Lead, Chromium, Cadmium, and Arsenic - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Heavy Metals Toxicity: Mechanism, Health Effects, and Therapeutic Interventions - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. Lead | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
- 11. emedicine.medscape.com [emedicine.medscape.com]
